Distrontium;cobalt(2+);lanthanum(3+);oxygen(2-)

Electrical Conductivity

Strontium Lanthanum Cobaltate exhibits interesting electrical properties. It is classified as a mixed-valent perovskite, meaning the cobalt ions can exist in both +2 and +3 oxidation states. This characteristic allows for electrical conductivity to be tuned by manipulating the relative amounts of each oxidation state []. This tunability makes Sr₂LaCoO₄ a potential candidate for applications in solid oxide fuel cells (SOFCs) and solid-state batteries [, ].

Magnetic Properties

The combination of cobalt and lanthanum in Sr₂LaCoO₄ leads to antiferromagnetic ordering at low temperatures, where neighboring cobalt spins are anti-aligned []. This antiferromagnetic behavior is of interest for research in spintronics, a field exploring the manipulation of electron spin for future electronic devices [].

Catalytic Properties

Strontium Lanthanum Cobaltate demonstrates catalytic activity in various reactions, including the decomposition of volatile organic compounds (VOCs) and the oxidation of carbon monoxide (CO) []. This catalytic ability makes Sr₂LaCoO₄ a potential candidate for environmental remediation and pollution control applications.

The compound Distrontium; cobalt(2+); lanthanum(3+); oxygen(2-) is a complex oxide that incorporates strontium, cobalt, lanthanum, and oxygen in its structure. This compound is often represented in the context of mixed metal oxides, particularly in applications related to solid oxide fuel cells and other electrochemical devices. Its general formula can be denoted as $\text{Sr}_2\text{CoO}_3\text{La}$, indicating the presence of two strontium ions, one cobalt ion in a +2 oxidation state, one lanthanum ion in a +3 oxidation state, and oxygen ions with a -2 charge.

This compound typically exhibits a perovskite-like structure, which is characterized by a three-dimensional framework that allows for high ionic and electronic conductivity. The presence of cobalt contributes to its catalytic properties, while lanthanum and strontium enhance its structural stability and ionic mobility.

• Reduction-Oxidation Reactions:
  $$\text{La}_x\text{Sr}_{1-x}\text{CoO}_3+\text{O}_2\rightleftharpoons \text{La}_x\text{Sr}_{1-x}\text{CoO}_{3-\delta}+\delta \text{O}_2$$
  This reaction illustrates the ability of the material to incorporate or release oxygen, depending on the environmental conditions.
• Electro